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Compound of Interest

Compound Name:

Tert-butyl 4-(2-

carbamoylbenzofuran-5-

yl)piperazine-1-carboxylate

Cat. No.: B143907 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the chemical compound identified

by CAS number 183288-44-0. The primary chemical name for this substance is tert-butyl 4-(2-
carbamoylbenzofuran-5-yl)piperazine-1-carboxylate. It is a key intermediate in the

synthesis of Vilazodone, a dual-acting antidepressant that functions as a selective serotonin

reuptake inhibitor (SSRI) and a partial agonist of the 5-HT1A serotonin receptor.[1] The unique

structural features of this intermediate, including a benzofuran moiety, a piperazine ring, and a

tert-butoxycarbonyl (Boc) protecting group, make it a subject of interest in medicinal chemistry

and drug development.[2][3]

Chemical Structure and Identification
The structure of tert-butyl 4-(2-carbamoylbenzofuran-5-yl)piperazine-1-carboxylate
incorporates a benzofuran-2-carboxamide core linked to a Boc-protected piperazine ring at the

5-position.

Caption: 2D structure of tert-butyl 4-(2-carbamoylbenzofuran-5-yl)piperazine-1-
carboxylate.
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Chemical Identifiers
Identifier Type Value

CAS Number 183288-44-0

Molecular Formula C₁₈H₂₃N₃O₄[4]

SMILES

C(N)

(=O)C1=CC=2C(O1)=CC=C(C2)N3CCN(C(OC(

C)(C)C)=O)CC3[2]

InChI

InChI=1S/C18H23N3O4/c1-18(2,3)25-17(23)21-

8-6-20(7-9-21)13-4-5-14-12(10-13)11-15(24-

14)16(19)22/h4-5,10-11H,6-9H2,1-3H3,

(H2,19,22)[2]

InChIKey RXWUUFACDXGVIO-UHFFFAOYSA-N[2]

Synonyms
This compound is also known by several other names:

5-(4-tert-Butoxycarbonyl-2-piperazinyl)benzofuran-2-carboxamide[2]

tert-Butyl 4-(2-carbamoyl-1-benzofuran-5-yl)piperazine-1-carboxylate[4]

4-[2-(Aminocarbonyl)-5-benzofuranyl]-1-piperazinecarboxylic Acid tert-Butyl Ester[5]

5-[4-(tert-Butoxycarbonyl)piperazin-1-yl]benzofuran-2-carboxamide[2]

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of CAS 183288-44-0.
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Property Value Source(s)

Molecular Weight 345.40 g/mol [4]

Appearance Off-white to light yellow solid [4][6]

Boiling Point 544 °C [4]

Density 1.253 g/cm³ [4]

Flash Point 283 °C [4]

Solubility
Slightly soluble in Chloroform

and Methanol
[4]

Storage Temperature 2-8°C [4]

Purity ≥98% [4]

Role in Synthesis and Experimental Protocols
CAS 183288-44-0 is a crucial intermediate in the multi-step synthesis of Vilazodone.[3][4] It is

typically formed through the coupling of a benzofuran precursor with a protected piperazine.

The resulting compound then undergoes deprotection of the Boc group, followed by

condensation with an indole moiety to yield the final active pharmaceutical ingredient.

Starting Materials

Intermediate (Target Compound) Deprotection

Final Coupling

5-Bromobenzofuran-
2-carboxamide

CAS 183288-44-0
(tert-butyl 4-(2-carbamoylbenzofuran-

5-yl)piperazine-1-carboxylate)

Coupling
Reaction

1-Boc-piperazine

5-(Piperazin-1-yl)benzofuran-
2-carboxamide

Boc Deprotection
(e.g., TFA or HCl)

Vilazodone

Nucleophilic
Substitution

3-(4-Chlorobutyl)-
1H-indole-5-carbonitrile
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Caption: Synthetic pathway of Vilazodone involving CAS 183288-44-0 as a key intermediate.

Detailed Synthesis Protocol
The synthesis of tert-butyl 4-(2-carbamoylbenzofuran-5-yl)piperazine-1-carboxylate can be

achieved via a transition metal-catalyzed amination or an aromatic nucleophilic substitution

reaction.[2] The following protocol describes a general method based on available literature.

Reaction: Synthesis of tert-butyl 4-(2-carbamoylbenzofuran-5-yl)piperazine-1-carboxylate
from 5-bromobenzofuran-2-carboxamide and 1-Boc-piperazine.

Materials:

5-Bromobenzofuran-2-carboxamide (1.0 eq)

1-t-Butoxycarbonylpiperazine (1-Boc-piperazine) (1.1 - 1.5 eq)[4]

Palladium catalyst (e.g., Pd₂(dba)₃)

Ligand (e.g., BINAP or Xantphos)

Base (e.g., NaOt-Bu, Cs₂CO₃, or K₂CO₃)

Anhydrous solvent (e.g., Toluene or Dioxane)

Procedure:

Reaction Setup: To a dry, inert-atmosphere flask (e.g., Schlenk flask), add 5-

bromobenzofuran-2-carboxamide, the palladium catalyst, and the ligand.

Reagent Addition: Add 1-Boc-piperazine and the base to the flask.

Solvent Addition: Add the anhydrous solvent via syringe.

Reaction Conditions: Heat the reaction mixture to a temperature between 80-110°C. Monitor

the reaction progress using an appropriate analytical technique, such as Thin Layer

Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).
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Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the

mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. The crude product can be purified by column chromatography on

silica gel or by recrystallization to yield the pure tert-butyl 4-(2-carbamoylbenzofuran-5-
yl)piperazine-1-carboxylate.

Analytical Characterization: The identity and purity of the final product should be confirmed

using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass

Spectrometry (MS), and HPLC.

Biological Activity and Signaling Pathways
As a synthetic intermediate, CAS 183288-44-0 is not intended for direct biological application,

and there is limited public data on its specific pharmacological activity. Its primary relevance

lies in its role as a precursor to Vilazodone. The presence of the piperazine ring is a common

motif in compounds targeting central nervous system receptors.[2][3] However, the biological

activity is realized after the Boc group is removed and the molecule is coupled with the indole

moiety to form Vilazodone. Vilazodone's therapeutic effect is attributed to its dual mechanism of

action on the serotonergic system: inhibiting serotonin reuptake and acting as a partial agonist

at 5-HT1A receptors.[1][7]

Safety and Handling
Based on available safety data sheets, tert-butyl 4-(2-carbamoylbenzofuran-5-yl)piperazine-
1-carboxylate should be handled with appropriate precautions in a laboratory setting.

Hazard Identification: May cause skin, eye, and respiratory tract irritation.[4] As a powder, it

may form combustible dust concentrations in the air.[4]

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses, and a lab

coat. Use in a well-ventilated area or with a fume hood to avoid inhaling dust.

First Aid Measures:

Skin Contact: Wash off with soap and plenty of water.
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Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.

Inhalation: Move the person into fresh air.

Ingestion: Rinse mouth with water.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[4]

Recommended storage is between 2-8°C.[4]

Researchers should always consult the most current Safety Data Sheet (SDS) from their

supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b143907?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

